Cas no 854859-01-1 ( )

• Product Name: &nbsp
• CAS No: 854859-01-1
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• MDL: MFCD07700155
• CID: 869569
• PubChem ID: 24727374
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methylsulfanylphenyl)-5-oxopentanoate
• ETHYL 5-(4-METHYLTHIOPHENYL)-5-OXOVALERATE
• Ethyl 5-oxo-5-(4-thiomethylphenyl)valerate
• 5-(4-Methylmercapto-phenyl)-5-oxo-valeriansaeure-aethylester
• 5-(4-methylsulfanyl-phenyl)-5-oxo-valeric acid ethyl ester
• MFCD07700155
• 854859-01-1
• Ethyl 5-[4-(methylsulfanyl)phenyl]-5-oxopentanoate
• ethyl 5-(4-(methylthio)phenyl)-5-oxopentanoate
• DTXSID80645599
• AKOS016023119
•  

• MDL： MFCD07700155
• Inchi： 1S/C14H18O3S/c1-3-17-14(16)6-4-5-13(15)11-7-9-12(18-2)10-8-11/h7-10H,3-6H2,1-2H3
• InChI Key： QKHCNQQOXROBHU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 266.09800
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.67000
• LogP: 3.32460